Cas no 1032553-80-2 (N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride)

• Product Name: N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride
• CAS No: 1032553-80-2
• MF: C₉H₁₈ClN₃O₂S
• MW: 267.776119709015
• CID: 5156553
• Update Time: 2026-03-04

N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride
• N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide;hydrochloride
• Z99600222
• N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamidehydrochloride

• Inchi： 1S/C9H17N3O2S.ClH/c1-5-12(6-2)15(13,14)9-7(3)10-11-8(9)4;/h5-6H2,1-4H3,(H,10,11);1H
• InChI Key： HTJMGEMRLFLYMW-UHFFFAOYSA-N
• SMILES： Cl.S(C1C(C)=NNC=1C)(N(CC)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Topological Polar Surface Area: 74.4

Additional information on N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride

N,N-Diethyl-3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride: A Comprehensive Overview

N,N-Diethyl-3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride (CAS No. 1032553-80-2) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with sulfonamide and diethyl substituents. The molecule's design allows for a wide range of applications, particularly in drug development and advanced material synthesis.

The core structure of this compound is the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. This ring is further substituted with methyl groups at positions 3 and 5, creating a symmetric environment that enhances the compound's stability and reactivity. The sulfonamide group attached at position 4 introduces additional functional diversity, enabling interactions with various biological targets or chemical systems. The diethyl substituents on the nitrogen atom of the sulfonamide group further modulate the compound's physicochemical properties, making it suitable for specific applications.

Recent studies have highlighted the potential of N,N-Diethyl-3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the design of advanced semiconducting materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically a substituted pyrazole derivative, which undergoes sulfonation followed by nucleophilic substitution to introduce the sulfonamide group. The diethylation step is carefully controlled to ensure high yield and purity of the final product. This rigorous synthetic pathway underscores the importance of precise chemical engineering in producing high-quality compounds for research and industrial applications.

In terms of applications, N,N-Diethyl-3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride has shown promise in several areas. In pharmaceutical research, its ability to modulate cellular signaling pathways makes it a valuable tool for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. In materials science, its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound. Using techniques such as molecular docking and quantum mechanics simulations, scientists have gained insights into how the compound interacts with biological targets at the molecular level. These studies have provided valuable information for optimizing its pharmacokinetic properties and improving its bioavailability.

The environmental impact of N,N-Diethyl-3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These efforts are crucial for ensuring that the compound can be used responsibly in industrial and medical applications without posing risks to ecosystems.

In conclusion, N,N-Diethyl-3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride (CAS No. 1032553-80-2) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.